Cas no 954219-68-2 (2,3-difluoro-5-nitro-pyridine)

2,3-difluoro-5-nitro-pyridine structure
2,3-difluoro-5-nitro-pyridine structure
Product Name:2,3-difluoro-5-nitro-pyridine
CAS No:954219-68-2
MF:C5H2F2N2O2
MW:160.078387737274
MDL:MFCD09750303
CID:820586
PubChem ID:22308697
Update Time:2024-10-25

2,3-difluoro-5-nitro-pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,3-Difluoro-5-nitropyridine
    • 2,3-BIS(HYDROXYMETHYL)NAPHTHALENE
    • 2,3-difluoro-5-nitro-pyridine
    • PubChem5413
    • ZB1250
    • 2,3-bis(fluoranyl)-5-nitro-pyridine
    • XF10071
    • AM62437
    • LS20384
    • AB0027849
    • W9741
    • ST24021466
    • A845294
    • 2,3-Difluoro-5-nitropyridine (ACI)
    • MDL： MFCD09750303
    • Inchi： 1S/C5H2F2N2O2/c6-4-1-3(9(10)11)2-8-5(4)7/h1-2H
    • InChI Key： YJBQJGQRNAZQPG-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C=C(F)C(F)=NC=1)=O

Computed Properties

  • Exact Mass: 160.00800
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.2
  • Topological Polar Surface Area: 58.7

Experimental Properties

  • Density: 1.555±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 226.2±35.0 ºC (760 Torr),
  • Flash Point: 90.6±25.9 ºC,
  • Solubility: Slightly soluble (2.1 g/l) (25 º C),
  • PSA: 58.71000
  • LogP: 1.79120

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Amadis Chemical Company Limited
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(CAS:954219-68-2)2,3-difluoro-5-nitro-pyridine
Order Number:A845294
Stock Status:in Stock
Quantity:5g/10g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:05
Price ($):283.0/564.0/1410.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:954219-68-2)2,3-difluoro-5-nitro-pyridine
A845294
Purity:99%/99%/99%
Quantity:5g/10g/25g
Price ($):283.0/564.0/1410.0
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